Cas no 80499-19-0 (Phosphine,1,1'-(1,4-butanediyl)bis[1,1-bis(1-methylethyl)-)

Phosphine,1,1'-(1,4-butanediyl)bis[1,1-bis(1-methylethyl)- structure
80499-19-0 structure
Product Name:Phosphine,1,1'-(1,4-butanediyl)bis[1,1-bis(1-methylethyl)-
CAS No:80499-19-0
MF:C16H36P2
MW:290.404566764832
MDL:MFCD05861609
CID:707716
PubChem ID:618935
Update Time:2025-07-13

Phosphine,1,1'-(1,4-butanediyl)bis[1,1-bis(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,4-BIS(DI-I-PROPYLPHOSPHINO)BUTANE
    • 1,1′-(1,4-Butanediyl)bis[1,1-bis(1-methylethyl)phosphine (ACI)
    • Phosphine, 1,4-butanediylbis[bis(1-methylethyl)- (9CI)
    • 1,4-Bis(diisopropylphosphino)butane
    • Bis(diisopropylphosphino)butane
    • Phosphine, 1,4-butanediylbis[bis(1-methylethyl)-
    • MFCD05861609
    • 4-di(propan-2-yl)phosphanylbutyl-di(propan-2-yl)phosphane
    • 1,4-(Bis(di-i-propylphosphino)butane
    • 1,4-(bis-(di-I-propylphosphino)butane
    • [4-(Diisopropylphosphino)butyl](diisopropyl)phosphine #
    • dippb
    • 80499-19-0
    • HRZSNESBRSONNG-UHFFFAOYSA-N
    • SCHEMBL1057106
    • Phosphine,1,1'-(1,4-butanediyl)bis[1,1-bis(1-methylethyl)-
    • MDL: MFCD05861609
    • Inchi: 1S/C16H36P2/c1-13(2)17(14(3)4)11-9-10-12-18(15(5)6)16(7)8/h13-16H,9-12H2,1-8H3
    • InChI Key: HRZSNESBRSONNG-UHFFFAOYSA-N
    • SMILES: P(C(C)C)(C(C)C)CCCCP(C(C)C)C(C)C

Computed Properties

  • Exact Mass: 290.22900
  • Monoisotopic Mass: 290.229
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 9
  • Complexity: 278
  • Covalently-Bonded Unit Count: 5
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Color/Form: Not available
  • PSA: 27.18000
  • LogP: 6.36400
  • Sensitiveness: air sensitive
  • Solubility: Not available

Phosphine,1,1'-(1,4-butanediyl)bis[1,1-bis(1-methylethyl)- Security Information

Phosphine,1,1'-(1,4-butanediyl)bis[1,1-bis(1-methylethyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.
601084-5g
Phosphine,1,1'-(1,4-butanediyl)bis[1,1-bis(1-methylethyl)-
80499-19-0 98%
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SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.
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Phosphine,1,1'-(1,4-butanediyl)bis[1,1-bis(1-methylethyl)-
80499-19-0 98%
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
15-0650-500mg
1,4-Bis(di-i-propylphosphino)butane,min.98%
80499-19-0 min.98%
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3135.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
15-0650-100mg
1,4-Bis(di-i-propylphosphino)butane,min.98%
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783.0CNY 2021-07-12
abcr
AB152848-100 mg
1,4-(Bis(di-i-propylphosphino)butane, 98%; .
80499-19-0 98%
100 mg
€77.10 2023-07-20
abcr
AB152848-500 mg
1,4-(Bis(di-i-propylphosphino)butane, 98%; .
80499-19-0 98%
500 mg
€279.00 2023-07-20
SHANG HAI XIAN DING Biotechnology Co., Ltd.
15-0650-500mg
1,4-Bis(di-i-propylphosphino)butane,min.98%
80499-19-0 min.98%
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3135CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
15-0650-100mg
1,4-Bis(di-i-propylphosphino)butane,min.98%
80499-19-0 min.98%
100mg
783CNY 2021-05-08
abcr
AB152848-100mg
1,4-(Bis(di-i-propylphosphino)butane, 98%; .
80499-19-0 98%
100mg
€82.50 2025-04-16
abcr
AB152848-500mg
1,4-(Bis(di-i-propylphosphino)butane, 98%; .
80499-19-0 98%
500mg
€298.00 2025-04-16

Phosphine,1,1'-(1,4-butanediyl)bis[1,1-bis(1-methylethyl)- Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Diethyl ether ,  Hexane
Reference
Mechanistic aspects of catalytic hydrogenation of ketones by rhodium(I)-peralkyldiphosphine complexes
Tani, Kazuhide; et al, Journal of Organometallic Chemistry, 1985, 279(1-2), 87-101

Phosphine,1,1'-(1,4-butanediyl)bis[1,1-bis(1-methylethyl)- Raw materials

Phosphine,1,1'-(1,4-butanediyl)bis[1,1-bis(1-methylethyl)- Preparation Products

Phosphine,1,1'-(1,4-butanediyl)bis[1,1-bis(1-methylethyl)- Related Literature

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